Cas no 1092978-87-4 (2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride)

• Product Name: 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride
• CAS No: 1092978-87-4
• MF: C₆H₁₅Cl₂N
• MW: 182.157616853714
• CID: 2085615
• Update Time: 2025-11-02

2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N,N-diethylethylamine-d10 Hydrochloride
• CID 131667563
• 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride

• Inchi： 1S/C6H14ClN.ClH/c1-3-8(4-2)6-5-7;/h3-6H2,1-2H3;1H/i1D3,2D3,3D2,4D2;
• InChI Key： RAGSWDIQBBZLLL-MFMGRUKYSA-N
• SMILES： ClCCN(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H].Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 43.8
• Topological Polar Surface Area: 3.2

Experimental Properties

• Solubility: Methanol (Slightly), Water (Slightly)

Additional information on 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride

Comprehensive Guide to 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride (CAS No. 1092978-87-4)

2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride (CAS No. 1092978-87-4) is a deuterated derivative of a well-known organic compound, widely utilized in research and pharmaceutical applications. This compound is particularly valuable in isotope labeling studies, metabolic research, and drug development. The incorporation of deuterium atoms enhances its utility in NMR spectroscopy and mass spectrometry, making it a critical tool for scientists.

The chemical structure of 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride features a chloroethylamine backbone with ten deuterium atoms replacing hydrogen atoms. This modification significantly alters its physical and chemical properties, such as bond vibration frequencies and kinetic isotope effects, which are pivotal in mechanistic studies. Researchers often employ this compound to investigate reaction pathways, enzyme mechanisms, and molecular interactions with unparalleled precision.

In the pharmaceutical industry, 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride is frequently used as an internal standard in quantitative analysis. Its deuterated form minimizes interference in analytical techniques, ensuring accurate measurements of drug metabolites and biomarkers. This application is especially relevant in personalized medicine and therapeutic drug monitoring, where precision is paramount.

Recent advancements in AI-driven drug discovery have further highlighted the importance of deuterated compounds like 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride. Machine learning models often rely on high-quality labeled data to predict molecular behavior, and deuterated analogs provide the necessary benchmarks for validation. This synergy between computational chemistry and experimental research underscores the compound's growing relevance in modern science.

From a market perspective, the demand for 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride is steadily increasing, driven by its applications in life sciences and material research. Suppliers and manufacturers are focusing on improving synthesis protocols to meet the needs of academic and industrial clients. The compound's stability and compatibility with various solvents make it a versatile choice for diverse experimental setups.

Environmental considerations also play a role in the adoption of deuterated compounds. Unlike traditional labeling methods, deuterium incorporation often results in minimal ecological impact, aligning with the global push for sustainable chemistry. Researchers are increasingly opting for deuterated analogs to reduce waste and improve the green credentials of their projects.

For those seeking detailed technical specifications, 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride is typically characterized by high purity (≥98%) and specific isotopic enrichment (e.g., 99% deuterium). These parameters are crucial for reproducibility in sensitive experiments. Analytical certificates and NMR spectra are usually provided to verify quality, ensuring compliance with rigorous scientific standards.

In summary, 2-Chloro-N,N-diethylethylaMine-d10 Hydrochloride (CAS No. 1092978-87-4) is a cornerstone in isotopic labeling and advanced research methodologies. Its unique properties and broad applicability make it indispensable for scientists tackling complex challenges in chemistry, biology, and medicine. As technology evolves, this compound is poised to remain at the forefront of innovative research solutions.